Cas no 75413-09-1 (3-oxo-3H-pyrrolizine-2-carboxylic acid)

• Product name: 3-oxo-3H-pyrrolizine-2-carboxylic acid
• CAS No: 75413-09-1
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 823552
• PubChem ID: 12637712

3-oxo-3H-pyrrolizine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-PYRROLIZINE-2-CARBOXYLIC ACID3-OXO
• 3H-PYRROLIZINE-2-CARBOXYLIC ACID, 3-OXO-
• 3-oxopyrrolizine-2-carboxylic acid
• 3-oxo-3H-pyrrolizine-2-carboxylic acid
• DTXSID30505235
• 3h-pyrrolizine-2-carboxylic acid,3-oxo-
• 3-oxo-3H-pyrrolizine-2-carboxylicacid
• CS-0455501
• I10980
• 75413-09-1
• DB-183640

• MDL： MFCD13178468
• Inchi： InChI=1S/C8H5NO3/c10-7-6(8(11)12)4-5-2-1-3-9(5)7/h1-4H,(H,11,12)
• InChI Key： NACXWNHAXKEPAX-UHFFFAOYSA-N
• SMILES： OC(=O)C1=CC2=CC=CN2C1=O

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 250.3±32.0 °C at 760 mmHg
• Flash Point: 105.2±25.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-oxo-3H-pyrrolizine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-oxo-3H-pyrrolizine-2-carboxylic acid

3-Oxo-3H-Pyrrolizine-2-Carboxylic Acid: A Comprehensive Overview

3-Oxo-3H-pyrrolizine-2-carboxylic acid, also known by its CAS number CAS No. 75413-09-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyrrolizine derivatives, which have been extensively studied for their unique chemical properties and potential applications in drug development and advanced materials.

The molecular structure of 3-Oxo-3H-pyrrolizine-2-carboxylic acid consists of a pyrrolizine ring system with a ketone group at the 3-position and a carboxylic acid group at the 2-position. This arrangement imparts the molecule with both aromatic and functional group characteristics, making it versatile for various chemical reactions and biological interactions. Recent studies have highlighted its potential as a precursor for synthesizing more complex molecules with enhanced bioactivity.

One of the most promising areas of research involving 3-Oxo-3H-pyrrolizine-2-carboxylic acid is its application in drug design. Researchers have explored its ability to act as a scaffold for developing new pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer therapies. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, 3-Oxo-3H-pyrrolizine-2-carboxylic acid has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the large-scale production of this compound, facilitating its integration into next-generation electronic devices.

The synthesis of 3-Oxo-3H-pyrrolizine-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. A groundbreaking study published in Angewandte Chemie introduced a novel synthetic pathway that significantly improves the yield and purity of the compound. This method employs environmentally friendly reagents and conditions, aligning with current trends toward sustainable chemistry practices.

Beyond its direct applications, 3-Oxo-3H-pyrrolizine-2-carboxylic acid serves as a valuable model compound for studying fundamental chemical reactions. Its reactivity under various conditions provides insights into the behavior of similar pyrrolizine derivatives, contributing to the broader understanding of heterocyclic chemistry.

In conclusion, 3-Oxo-3H-pyrrolizine-2-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span multiple disciplines, from drug discovery to materials innovation, underscoring its importance as a key compound in modern chemistry.